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Compound of Interest

Compound Name: 3,4,5-Trimethoxybenzonitrile

Cat. No.: B158541

An In-depth Technical Guide to the Safe Handling of 3,4,5-Trimethoxybenzonitrile
Introduction

3,4,5-Trimethoxybenzonitrile (CAS No: 1885-35-4) is a substituted benzonitrile compound
utilized in various research and development applications, particularly in the synthesis of more
complex molecules.[1] Its chemical structure, featuring a nitrile group and three methoxy
substituents on the benzene ring, imparts specific reactivity and, consequently, a distinct
hazard profile. This guide is intended for researchers, scientists, and drug development
professionals, providing comprehensive safety information, handling precautions, and
emergency procedures to ensure its safe use in a laboratory setting. Adherence to these
guidelines is crucial for minimizing risks and protecting personnel from potential chemical
exposure.

Chemical Identification and Physical Properties

Accurate identification and knowledge of a chemical's physical properties are foundational to its
safe handling.
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Property Value Citations
CAS Number 1885-35-4 [2]
Molecular Formula C10H11:NOs3 [1][3]
Molecular Weight 193.20 g/mol [1]
Appearance White to orange/green powder o]
or crystal
Melting Point 91-94 °C [2]
Boiling Point 180-185 °C / 10 mmHg [2]
Solubility Soluble in Methanol [2]
Flash Point Not Applicable
Density ~1.23 g/cm3 (estimate) [2]

Hazard Identification and GHS Classification

3,4,5-Trimethoxybenzonitrile is classified as hazardous under the Globally Harmonized
System (GHS).[1] The primary hazards are related to acute toxicity and irritation.
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GHS Classification = Code Description Citations

GHSO07 (Exclamation

Pictogram
Mark)
Signal Word Warning
Hazard Statements H302 Harmful if swallowed [1]
Harmful in contact
H312 ] ] [1]
with skin
H332 Harmful if inhaled
H315 Causes skin irritation [1]
Causes serious eye
H319 S [1]
irritation
May cause respirato
H335 _ .y. P Y
irritation
Hazard Classes Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal  Category 4

Acute Toxicity,

Category 4
Inhalation o
Skin Irritation Category 2
Eye Irritation Category 2

Specific Target Organ Category 3

Toxicity (Respiratory system)

The primary target organ for toxicity is the respiratory system. Inhalation of dust, skin contact,
eye contact, and ingestion are all potential routes of harmful exposure.

Safe Handling and Storage Procedures

Strict protocols must be followed to minimize exposure during handling and storage.
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Handling:

Ventilation: Always handle this compound in a well-ventilated area, preferably within a
chemical fume hood.[5][6]

» Avoid Contact: Prevent all personal contact, including the inhalation of dust.[7] Do not get in
eyes, on skin, or on clothing.[5]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[5] Do not eat, drink,
or smoke in the work area.

e Dust Control: Avoid dust formation.[5] Use dry clean-up procedures and avoid generating
dust during spill management.[7]

Storage:
o Container: Keep the container tightly closed in a dry and cool place.[5][6]
o Conditions: Store in a locked, well-ventilated area.[5][6]

e Incompatibilities: Store away from strong oxidizing agents, as contact may result in ignition.

(510718l

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and appropriate PPE are essential to prevent exposure.
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Control Measure

Specification

Citations

Engineering Controls

Ensure adequate ventilation.
Eyewash stations and safety
showers must be close to the

workstation.

[5]19]

Eye/Face Protection

Wear chemical safety goggles
or glasses that comply with
OSHA 29 CFR 1910.133 or
European Standard EN166.

[51110]

Skin Protection

Wear appropriate protective
gloves (inspected prior to use)
and clothing to prevent skin

exposure.

[5110]

Respiratory Protection

Use a NIOSH-approved N95
dust mask or equivalent when

dust is generated.

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route

First Aid Protocol

Citations

Inhalation

Move the person to fresh air. If
breathing is difficult or has
stopped, provide artificial
respiration. Seek immediate

medical attention.

[S18][11]

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected skin with plenty of
soap and water for at least 15
minutes. If skin irritation

occurs, get medical advice.

[518][11]

Eye Contact

Immediately rinse the eyes
cautiously with plenty of water
for at least 15 minutes, holding
the eyelids open. Remove
contact lenses if present and

easy to do so. Continue

rinsing. If eye irritation persists,

seek medical attention.

[518][11]

Ingestion

Rinse mouth with water. Call a
POISON CENTER or doctor
immediately if you feel unwell.

Do NOT induce vomiting.

[51011]

Fire and Explosion Hazard Data

While not highly flammable, 3,4,5-Trimethoxybenzonitrile is a combustible solid.
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Hazard Aspect Description Citations

Use water spray, alcohol-
Extinguishing Media resistant foam, dry chemical, [51[6][10]

or carbon dioxide (CO2).

The compound is a
combustible solid.[7] Finely
dispersed dust may form an
explosive mixture with air.[7]
Specific Hazards Hazardous combustion [61[7]
products include carbon
monoxide (CO), carbon dioxide
(CO2), and nitrogen oxides
(NOX).

Wear a self-contained
breathing apparatus (SCBA)

Firefighter Protection and full protective gear to [5][6]
prevent contact with skin and

eyes.

Toxicological Information

The toxicological profile is primarily based on GHS classifications. Harmful effects are expected
following oral, dermal, or inhalation exposure.[1] The material is a known irritant to the skin,
eyes, and respiratory system.

Experimental Protocols: Detailed experimental protocols for the toxicological assessment of
3,4,5-Trimethoxybenzonitrile are not available in the publicly accessible safety data sheets
and chemical databases referenced. Such studies are typically conducted by manufacturers or
specialized toxicology labs and are often proprietary. The hazard classifications provided are
derived from the results of these non-disclosed studies.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 3,4,5-
Trimethoxybenzonitrile in a laboratory setting, from acquisition to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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